Cas no 850349-74-5 (Oxazole,5-(6-bromo-1,3-benzodioxol-5-yl)-)

• Product Name: Oxazole,5-(6-bromo-1,3-benzodioxol-5-yl)-
• CAS No: 850349-74-5
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 716876
• Update Time: 2024-01-31

Oxazole,5-(6-bromo-1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole,5-(6-bromo-1,3-benzodioxol-5-yl)-
• 5-(6-bromo-1,3-benzodioxol-5-yl)-1,3-oxazole
• 5-(6-BROMOBENZO[D][1,3]DIOXOL-5-YL)OXAZOLE
• Oxazole, 5-(6-bromo-1,3-benzodioxol-5-yl)-

• Inchi： 1S/C10H6BrNO3/c11-7-2-9-8(14-5-15-9)1-6(7)10-3-12-4-13-10/h1-4H,5H2
• InChI Key： YRJFKTRWPSURIN-UHFFFAOYSA-N
• SMILES： O1C(C2=C(Br)C=C3OCOC3=C2)=CN=C1

Computed Properties

• Exact Mass: 266.95300

Experimental Properties

• Density: 1.695±0.06 g/cm3(Predicted)
• Boiling Point: 360.0±42.0 °C(Predicted)
• PSA: 44.49000
• LogP: 2.83280
• pka: 0.17±0.10(Predicted)